Cas no 60-10-6 (Dithizone)

• Product Name: Dithizone
• CAS No: 60-10-6
• Molecular Formula: C₁₃H₁₂N₄S
• Molecular Weight: 256.3262
• MDL: MFCD00003025
• CID: 33745
• PubChem ID: 24893923

Dithizone Properties

Names and Identifiers

• Diphenylthiocarbazone
• Dithizone
• N',2-Diphenyldiazenecarbothiohydrazide
• Diazenecarbothioicacid, phenyl-, 2-phenylhydrazide (9CI)
• Formic acid, (phenylazo)thio-,2-phenylhydrazide (8CI)
• (Phenylazo)thioformic acid 2-phenylhydrazide
• DIZO
• Diazenecarbohydrazonothioic acid, N,2-diphenyl-
• Dithizon
• NSC 215189
• NSC 4275
• NSC 97262
• NSC 97264
• NSC 97353
• NSC99124
• 1,5-Diphenyl-3-thiocarbazone
• Ditizon
• Carbazone, diphenylthio-
• Diazenecarbothioic acid, phenyl-, 2-phenylhydrazide
• 1,5-Diphenyl-3-mercaptoformazan
• 3-Formazanthiol, 1,5-diphenyl-
• Semicarbazide, 1-phenyl-4-(phenylimino)-3-thio-
• Thioformic acid, phenylazo-, phenylhydrazide
• NJZ2CJ4D6P
• Diazene
• Dithizone E-form
• 60-10-6
• Dithizone, ACS reagent, >=85.0%
• 1-anilino-3-phenyliminothiourea
• CHEMBL1492000
• AKOS024348879
• H11950
• (3E)-1-anilino-3-phenylimino-thiourea
• C13H12N4S
• UNII-NJZ2CJ4D6P
• Dithizone, puriss. p.a., ACS reagent, for spectrophotometric det. of Cd, Cu, Hg, Pb, Zn, >=99.0% (CHN)
• 760132-01-2
• (E)-N',2-Diphenyldiazenecarbothiohydrazide
• NSC-4275
• N',2-Diphenyldiazenecarbothiohydrazide #
• Q416513
• SCHEMBL4463035
• NSC4275
• FT-0606977
• Dithizone, puriss. p.a., Reag. Ph. Eur., >=98% (chelatometric), for metal titration
• STR04412
• Dithizone [MI]
• (1E)-3-anilino-1-phenyliminothiourea
• NCGC00018169-03
• NSC-99124
• 1-(phenylamino)-3-(phenylimino)thiourea
• 1,5-Diphenylthiocarbazone
• D-8750
• DTXSID0058770
• AI3-52366
• LS-69698
• STL281381
• AKOS003193919
• NCIOpen2_006427
• UOFGSWVZMUXXIY-UHFFFAOYSA-N
• HMS2235C06
• HMS3371I20
• (Phenylazo)thioformic acid, 2-phenylhydrazide
• A832603
• SMR000058361
• CHEBI:177759
• 2-Phenyldiazenecarbothioic acid 2-phenylhydrazide
• Diazenecarbothioic acid, 2-phenylhydrazide
• Dithizone, Practical Grade
• SCHEMBL29409
• EINECS 200-454-1
• Dithizone, JIS special grade, >=85.0%
• D0949
• 3-Formazanthiol,5-diphenyl-
• MFCD00003025
• NCGC00018169-02
• NSC215189
• Dithizone, p.a., ACS reagent, 98.0%
• 3-mercapto-1,5-diphenylformazan
• Diazenecarbothioic acid, 2-phenyl-, 2-phenylhydrazide
• NSC-215189
• SCHEMBL10028276
• J-610048
• (E)-1,5-Diphenylthiocarbazone
• USAF EK-3092
• NCGC00018169-01
• WLN: RNUNYUS&MMR
• 1,5-diphenyl-3-thiocarbazon
• Diphenylthiocarbazone [WHO-DD]
• Dithizone (E-form)
• N'-anilino-N-phenyliminocarbamimidothioic acid
• Diazenecarbohydrazonothioic acid,2-diphenyl-
• Formic acid, (phenylazo)thio-, 2-phenylhydrazide
• MLS000028397
• UOFGSWVZMUXXIY-BMRADRMJSA-N
• 1-phenylazanyl-3-phenylimino-thiourea
• Dithizone ACS grade
• NS00034299
• Formic acid, (phenylazo)thio, 2phenylhydrazide
• 3Formazanthiol, 1,5diphenyl
• (Phenylazo)thioformic acid, 2phenylhydrazide
• 1,5Diphenyl3mercaptoformazan
• DITHIZONE
• Diazenecarbohydrazonothioic acid, N,2diphenyl
• 1,5Diphenyl3thiocarbazone
• Carbazone, diphenylthio
• Phenyldiazenecarbothioic acid 2phenylhydrazide
• Diazenecarbothioic acid, 2phenyl, 2phenylhydrazide
• (E)-1-(phenylamino)-3-(phenylimino)thiourea
• Thioformic acid, phenylazo, phenylhydrazide
• Semicarbazide, 1phenyl4(phenylimino)3thio
• Diazenecarbothioic acid, phenyl, 2phenylhydrazide
• DTXCID6042737

• MDL： MFCD00003025
• InChIKey： UOFGSWVZMUXXIY-BMRADRMJSA-N
• Inchi： 1S/C13H12N4S/c18-13(16-14-11-7-3-1-4-8-11)17-15-12-9-5-2-6-10-12/h1-10,14H,(H,16,18)/b17-15+
• SMILES： S=C(/N=N/C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])N([H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 748838

Computed Properties

• Exact Mass: 256.07800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 256.078267
• Heavy Atom Count: 18
• Complexity: 281
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 80.9

Experimental Properties

• LogP: 4.13580
• PSA: 80.87000
• Merck: 3377
• Refractive Index: 1.5700 (estimate)
• Water Partition Coefficient: Soluble in ethanol, chloroform, dimethylsulfoxide, and pyridine. Insoluble in water.
• Boiling Point: 376.1±25.0 °C at 760 mmHg
• Melting Point: 168 °C (dec.) (lit.)
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 181.2±23.2 °C
• Color/Form: Blue black crystalline powder
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Soluble in chloroform and carbon tetrachloride, slightly soluble in alcohol, insoluble in water
• Sensitiveness: Sensitive to light
• Density: 1.2578 (rough estimate)